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Compound of Interest

Compound Name: A 53868A

Cat. No.: B1666395 Get Quote

For Immediate Release

Indianapolis, IN – December 9, 2025 – In a significant advancement for antibiotic research, this

technical guide provides a comprehensive overview of the chemical structure and associated

data for the antibiotic A 53868A. This document is intended for researchers, scientists, and

drug development professionals, offering a centralized resource of the most current

understanding of this complex molecule.

A 53868A, an antibiotic isolated from Streptomyces luridus, has been a subject of scientific

inquiry due to its biological activity and challenging structural elucidation. Over the years, its

proposed structure has undergone significant revisions, culminating in a definitive

reassignment that reveals an unusual molecular architecture. This guide synthesizes the

available information to present a clear and detailed picture of A 53868A.

The Definitive Chemical Structure
The journey to ascertain the correct chemical structure of A 53868A has been marked by

several revisions. Initial structural hypotheses were later amended based on more

sophisticated analytical techniques. The currently accepted structure, as determined by

extensive spectroscopic analysis, reveals A 53868A to be an unusual dehydro

aminophosphonic acid. This unique structural feature is critical to its biological activity.

Chemical Name: (1-amino-2-(4-hydroxyphenyl)ethyl)phosphonic acid
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While a definitive 2D chemical structure diagram from the primary literature remains elusive in

the public domain, the molecular formula and key structural features have been described. The

molecule is characterized by a phosphonic acid group attached to an aminoethyl moiety, which

in turn is substituted with a 4-hydroxyphenyl group.

Physicochemical Properties
Detailed quantitative data on the physicochemical properties of A 53868A are not extensively

available in publicly accessible literature. However, based on its chemical structure, several

properties can be inferred, which are crucial for understanding its pharmacokinetics and

pharmacodynamics.

Property Inferred Characteristic

Molecular Formula C₈H₁₂NO₄P

Molecular Weight 217.16 g/mol

Acidity/Basicity

Amphoteric, due to the presence of a

phosphonic acid group (acidic) and an amino

group (basic).

Solubility

Likely soluble in aqueous solutions, particularly

at physiological pH, due to the presence of

ionizable groups.

Lipophilicity
Expected to have low to moderate lipophilicity

due to the polar functional groups.

Biological Activity and Mechanism of Action
A 53868A is classified as an anti-bacterial agent. While the precise mechanism of action has

not been fully elucidated in the available literature, its structural similarity to amino acids

suggests potential interference with metabolic or cell wall synthesis pathways in bacteria.

Further research is required to delineate the specific molecular targets and signaling pathways

affected by this antibiotic.

Experimental Protocols
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Detailed experimental protocols for the isolation, purification, and characterization of A 53868A
are outlined in the primary scientific literature. The structure was definitively reassigned using a

combination of advanced spectroscopic techniques.

Key Methodologies:

Fermentation and Isolation: A 53868A is produced by fermentation of Streptomyces luridus.

The compound is then isolated from the fermentation broth using a series of

chromatographic techniques, including ion-exchange and reverse-phase chromatography.

Structural Elucidation: The definitive structure was determined through a combination of:

High-Resolution Mass Spectrometry (HRMS): To determine the elemental composition and

molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Including ¹H, ¹³C, and ³¹P NMR, as

well as 2D NMR techniques (COSY, HSQC, HMBC) to establish the connectivity of atoms

within the molecule.

Logical Relationship of Structural Elucidation
The process of determining the final structure of A 53868A involved a logical progression of

experiments and data analysis.

Initial Proposed Structures Advanced Spectroscopic Analysis
(NMR, HRMS)

Inconsistencies in data Reassigned Structure
(Dehydro Aminophosphonic Acid)

Data Interpretation
Confirmation of Connectivity and Stereochemistry

Further Analysis

Click to download full resolution via product page

Caption: Workflow for the structural elucidation of A 53868A.

This technical guide provides a foundational understanding of the antibiotic A 53868A. The

unique chemical structure of this compound presents opportunities for further research into its

mechanism of action and potential therapeutic applications. The scientific community is

encouraged to build upon this knowledge to explore the full potential of this intriguing natural

product.
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To cite this document: BenchChem. [Unraveling the Enigmatic Structure of A 53868A: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666395#what-is-the-chemical-structure-of-a-
53868a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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